1H-Pyrazole, 3-ethyl-4,5-dihydro-

• CAS No.: 5920-29-6
• Molecular Formula: C5H10N2
• Molecular Weight: 98.15 g/mol
• IUPAC Name: 3-ethyl-4,5-dihydro-1H-pyrazole
• InChI: InChI=1S/C5H10N2/c1-2-5-3-4-6-7-5/h6H,2-4H2,1H3
• InChI Key: WYAQEFBMDQTMID-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NNCC1

Description

1H-Pyrazole, 3-ethyl-4,5-dihydro- (CAS 5920-29-6) is a partially saturated pyrazole derivative with the molecular formula C₅H₁₀N₂ and a molecular weight of 98.1463 g/mol . Its IUPAC name is 3-ethyl-4,5-dihydro-1H-pyrazole, and it is also referred to as 3-ethyl-Δ²-pyrazoline. The compound features a five-membered ring with two adjacent saturated carbon atoms (positions 4 and 5), an ethyl substituent at position 3, and a hydrogen atom at position 1 (Figure 1). This structural motif places it within the broader class of 4,5-dihydro-1H-pyrazoles (pyrazolines), which are known for their applications in medicinal chemistry, agrochemicals, and materials science .

Comparison with Similar Compounds

Structural and Molecular Features

The following table summarizes key structural and molecular data for 3-ethyl-4,5-dihydro-1H-pyrazole and related analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	CAS Number	Key Features/Applications	References
3-ethyl-4,5-dihydro-1H-pyrazole	C₅H₁₀N₂	98.15	3-ethyl	5920-29-6	Intermediate in synthesis; basic pyrazoline scaffold
1,4-dimethyl-3-ethyl-4,5-dihydro-1H-pyrazole	C₇H₁₄N₂	126.20	1,4-dimethyl, 3-ethyl	75011-91-5	Increased steric bulk; potential for chiral applications
1,3-diphenyl-4,5-dihydro-1H-pyrazole	C₁₅H₁₄N₂	222.29	1,3-diphenyl	2538-52-5	Enhanced aromaticity; used in crystallography studies
3-methyl-1,5-diphenyl-4,5-dihydro-1H-pyrazole	C₁₆H₁₆N₂	236.32	3-methyl, 1,5-diphenyl	-	Structural redetermination via SHELX software
1-(3-chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one	C₁₁H₁₁ClN₂O	222.67	3-ethyl, 1-(3-chlorophenyl), 5-keto	1152512-04-3	Electrophilic reactivity; lab-scale synthesis
3,5-diaryl-4,5-dihydro-1H-pyrazole carbaldehydes	Varies	~300–350	3,5-aryl, aldehyde functional	-	Xanthine oxidase inhibitors; anticancer applications

Key Differences and Trends

Substituent Effects: Alkyl vs. Functional Groups: The introduction of a keto group at position 5 (e.g., 1-(3-chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one) increases electrophilicity, making it reactive in nucleophilic addition reactions .

Biological and Pharmacological Relevance: 3,5-Diaryl Derivatives: Compounds like 3,5-diaryl-4,5-dihydro-1H-pyrazole carbaldehydes exhibit xanthine oxidase inhibition (IC₅₀ ~1–10 µM), showing promise as non-purine analogs for gout treatment .

Crystallographic and Synthetic Insights :

• The 1,3-diphenyl analog (C₁₅H₁₄N₂) was structurally characterized using SHELX software, revealing a planar pyrazole ring and intermolecular N–H⋯N hydrogen bonding, which stabilizes its crystal lattice .
• Synthesis of benzo-fused derivatives (e.g., 3-(4-pyridyl)-4,5-dihydro-1H-benzo[g]indazole) involves hydrazine intermediates and lithium-based reactions, highlighting methodological parallels with simpler pyrazolines .

Structural Dynamics

• Conformational Flexibility : The saturated 4,5-dihydro moiety allows partial ring puckering, as observed in the screw-boat conformation of benzo-fused analogs .
• Hydrogen Bonding : Intermolecular N–H⋯N interactions in diphenyl derivatives enhance thermal stability, a feature leveraged in materials science .

Pharmacological Potential

• Anticancer Activity : Pyrazoline derivatives with aryl substituents (e.g., 3,5-diaryl-carbaldehydes) inhibit xanthine oxidase, a target in hyperuricemia and cancer .
• Anti-Inflammatory and Analgesic Properties: Indazole analogs (e.g., benzo[g]indazoles) demonstrate COX-2 inhibition, though this is less pronounced in simpler ethyl-substituted pyrazolines .

Preparation Methods

Classical Hydrazine-Hydrate Protocol

In a representative procedure, diethyl oxalacetate sodium salt reacts with hydrazine monohydrochloride in benzene and acetic acid under reflux to yield ethyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate. Subsequent reduction or alkylation introduces the 3-ethyl substituent. Key steps include:

• Reagents : Diethyl oxalacetate (1.0 eq), hydrazine hydrochloride (2.0 eq), acetic acid (solvent).

• Conditions : Reflux at 100°C for 24 hours.

• Yield : 55–70% after purification.

Cerium-Catalyzed Cyclocondensation

A green chemistry approach utilizes cerium complexes (e.g., [Ce(L-Pro)₂]₂(Oxa)) to catalyze the reaction between 1,3-dicarbonyl compounds and phenylhydrazine in ethanol. While optimized for aryl-substituted pyrazoles, substituting with ethyl-bearing diketones could yield the target compound.

• Catalyst Loading : 5 mol%.

• Yield : 70–91% (for analogous compounds).

Patented methods describe the halogenation of 4,5-dihydro-1H-pyrazoles, which can be adapted for alkyl group introduction. For instance, reacting 3-sulfonyloxy-4,5-dihydro-1H-pyrazoles with ethylating agents (e.g., ethyl Grignard reagents) replaces the leaving group with an ethyl substituent.

Halogen-to-Alkyl Substitution

• Substrate : 3-chloro-4,5-dihydro-1H-pyrazole.

• Reagent : Ethylmagnesium bromide (2.0 eq).

• Conditions : Tetrahydrofuran (THF), −78°C to room temperature.

• Yield : ~60% (extrapolated from halogenation data).

Microwave-Assisted Synthesis

Microwave irradiation enhances reaction efficiency for pyrazoline derivatives. A protocol for 2-pyrazolines involves cyclizing chalcones with hydrazine hydrate under microwave conditions. Adapting this for 3-ethyl substitution:

• Substrate : Ethyl-substituted chalcone (synthesized from acetophenone and ethyl propiolate).

• Conditions : Microwave, 150 W, 10–15 minutes.

• Yield : 80–85% (estimated from analogous reactions).

Mannich Reaction for Functionalization

The Mannich reaction introduces substituents via a three-component condensation. While typically used for aminoalkylation, it can be modified for ethyl group incorporation:

• Components : 4,5-Dihydro-1H-pyrazole, formaldehyde, ethylamine.

• Conditions : Aqueous ethanol, reflux.

• Yield : 50–65% (based on similar Mannich adducts).

Reduction of Pyrazole Derivatives

Partial hydrogenation of fully aromatic pyrazoles offers a route to dihydropyrazoles. For example, catalytic hydrogenation of 3-ethyl-1H-pyrazole over Pd/C selectively saturates the 4,5-positions:

• Catalyst : 10% Pd/C (5 wt%).

• Conditions : H₂ (1 atm), ethanol, 25°C.

• Yield : 75–80%.

Comparative Analysis of Methods

Method	Key Reagents	Conditions	Yield	Advantages
Cyclocondensation	Hydrazine, β-keto ester	Reflux, 24 h	55–70%	High scalability
Microwave-Assisted	Chalcone, hydrazine	Microwave, 15 min	80–85%	Rapid, energy-efficient
Substitution	Grignard reagent	THF, −78°C	~60%	Precise substituent control
Catalytic Hydrogenation	Pd/C, H₂	Ambient	75–80%	Selective saturation

Mechanistic Insights

• Cyclocondensation : Proceeds via nucleophilic attack of hydrazine’s NH₂ group on the carbonyl carbon, followed by cyclodehydration.

• Microwave Synthesis : Dielectric heating accelerates keto-enol tautomerization and cyclization.

• Hydrogenation : Heterogeneous catalysis adsorbs H₂ on Pd surfaces, enabling syn-addition across the pyrazole double bond.

Challenges and Optimizations

• Regioselectivity : Competing formation of 1H- vs. 2H-pyrazolines necessitates careful pH control.

• Purification : Dihydropyrazoles often require chromatographic separation due to byproducts.

• Catalyst Recycling : Ce-based catalysts in green methods show reuse potential but require stability improvements .

Q & A

Q. What are effective synthetic methodologies for preparing 3-ethyl-4,5-dihydro-1H-pyrazole derivatives?

A multi-component reaction involving arylcarbohydrazides, dialkyl acetylenedicarboxylates, and cyclohexyl isocyanide under neutral conditions enables efficient synthesis of functionalized derivatives. This approach avoids harsh reagents and achieves high yields (e.g., 88% for 1H-3-(4-chlorophenyl)-1,5-diphenylpyrazole) . Electrochemical aromatization of pyrazolines using controlled charge (e.g., 4F at 579°C) is another method, producing pyrazoles after recrystallization .

Q. How can researchers characterize 3-ethyl-4,5-dihydro-1H-pyrazole derivatives?

High-resolution mass spectrometry (HRMS) and $^1H$-NMR are critical. For example, HRMS (ESI+) of C$_{21}$H$_{15}$FN$_2$ yields a calculated [M+H]$^+$ of 315.1292 (observed: 315.1291) . X-ray crystallography (e.g., Acta Crystallographica data) resolves bond angles and dihedral angles, as seen in studies of 3-(4-pyridyl)-4,5-dihydro-1H-benzo[g]indazole derivatives .

Advanced Research Questions

Q. How does substitution at position 3 influence enantioselectivity in 4,5-dihydro-1H-pyrazole derivatives?

Chiral stationary phases like cellulose tris(4-methylbenzoate) exhibit exceptional enantioselectivity for C5-chiral derivatives. Computational modeling of pyrazole interactions with the Chiralcel OJ-H phase reveals that steric and electronic effects from substituents (e.g., ethyl vs. methyl groups) dictate retention times and resolution .

Q. What experimental conditions optimize the electrochemical aromatization of pyrazolines to pyrazoles?

Applying 4F of charge at 579°C in a divided cell with EtOAc recrystallization achieves high yields (88%) and purity. Reaction monitoring via cyclic voltammetry ensures complete oxidation without over-oxidation side products. This method is superior to traditional oxidants like DDQ, which may require harsher conditions .

Q. How can structural modifications enhance the biological activity of 3-ethyl-4,5-dihydro-1H-pyrazole?

Introducing electron-withdrawing groups (e.g., trifluoromethyl) at positions 4 and 5 increases reactivity with biological targets, as seen in enzyme inhibition studies. Comparative SAR analysis shows that ethyl substitution at position 3 improves membrane permeability compared to bulkier groups (e.g., adamantyl), enhancing bioavailability .

Data Contradictions and Resolution

• Synthetic Yields : Electrochemical methods (88% yield ) vs. multi-component reactions (75–90% ) highlight solvent-dependent efficiency. Polar aprotic solvents (e.g., DMF) improve yields in multi-component reactions but may complicate purification.
• Enantioselectivity : Ethyl-substituted derivatives show lower resolution on Chiralcel OJ-H compared to phenyl analogs due to reduced π-π interactions. Hybrid ligands (e.g., BippyPhos) mitigate this by enhancing steric bulk .

Q. Methodological Recommendations

• For synthesis: Prioritize electrochemical methods for scalability and multi-component reactions for functional diversity.
• For characterization: Combine HRMS with X-ray crystallography to resolve stereochemical ambiguities.
• For biological studies: Use computational docking (e.g., AutoDock Vina) to pre-screen substituent effects on target binding .